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Compound of Interest

Compound Name:
3-methyl-5-

(trifluoromethyl)benzoic Acid

Cat. No.: B039702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-methyl-5-(trifluoromethyl)benzoic acid is an aromatic carboxylic acid derivative. This

technical guide provides a comprehensive overview of its chemical and physical properties,

synthesis, and potential applications based on available literature. The strategic placement of a

methyl group and a trifluoromethyl group on the benzoic acid scaffold makes it a compound of

interest in medicinal chemistry and materials science. The trifluoromethyl group, a bioisostere

of the methyl group, can significantly alter a molecule's lipophilicity, metabolic stability, and

binding affinity to biological targets.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-methyl-5-
(trifluoromethyl)benzoic acid is presented below. It is important to note that while some

experimental data for closely related compounds is available, specific experimental values for

this compound are not widely reported.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b039702?utm_src=pdf-interest
https://www.benchchem.com/product/b039702?utm_src=pdf-body
https://www.benchchem.com/product/b039702?utm_src=pdf-body
https://www.benchchem.com/product/b039702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₇F₃O₂ PubChem[1]

Molecular Weight 204.15 g/mol PubChem[1]

IUPAC Name
3-methyl-5-

(trifluoromethyl)benzoic acid
PubChem[1]

CAS Number 117186-02-4 PubChem[1]

Synonyms
3-Carboxy-5-

methylbenzotrifluoride
PubChem[1]

Heavy Atom Count 14 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Topological Polar Surface Area 37.3 Å² PubChem[1]

Synthesis
A definitive, detailed experimental protocol for the synthesis of 3-methyl-5-
(trifluoromethyl)benzoic acid is not readily available in the public domain. However, based on

general synthetic methodologies for analogous benzoic acid derivatives, a plausible synthetic

route can be proposed. A common approach involves the oxidation of the corresponding methyl

group on a toluene derivative.

A potential synthetic pathway is the carboxylation of a Grignard reagent formed from 1-bromo-

3-methyl-5-(trifluoromethyl)benzene.
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Starting Material Grignard Formation Intermediate Carboxylation Final Product

1-bromo-3-methyl-5-(trifluoromethyl)benzene Mg, THFReaction Grignard Reagent 1. CO₂ (g)
2. H₃O⁺

Reaction 3-methyl-5-(trifluoromethyl)benzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

